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Compound of Interest

Compound Name: Dhpma

Cat. No.: B13422591 Get Quote

A Note on Chemical Identification: The acronym "DHPMA" can refer to more than one chemical

entity. This guide focuses on 2,3-Dihydroxypropyl methacrylate (CAS No. 5919-74-4), a

common monomer in polymer chemistry and biomedical applications. It is also known as

glycerol monomethacrylate (GMMA). Researchers should always verify the specific chemical

identity and CAS number from the manufacturer's Safety Data Sheet (SDS) before handling.

This document provides crucial safety and logistical information for laboratory professionals

engaged in research, development, and scientific exploration involving 2,3-Dihydroxypropyl

methacrylate.

Immediate Safety and Hazard Information
2,3-Dihydroxypropyl methacrylate is a chemical that requires careful handling due to its

potential health hazards. The primary routes of exposure are inhalation, skin contact, and eye

contact.

Hazard Identification:
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Hazard Class GHS Hazard Statement

Serious Eye Damage/Irritation H319: Causes serious eye irritation.[1][2]

Skin Corrosion/Irritation H315: Causes skin irritation.[2]

Skin Sensitization H317: May cause an allergic skin reaction.[2]

Reproductive Toxicity
H361: Suspected of damaging fertility or the

unborn child.

Specific Target Organ Toxicity H335: May cause respiratory irritation.[2]

Physical and Chemical Properties:

Property Value

Molecular Formula C7H12O4

Molecular Weight 160.17 g/mol

Appearance Colorless to almost colorless clear liquid

Boiling Point 115-120 °C at 1 Torr[2]

Density ~1.161 g/cm³[2]

Water Solubility Freely soluble (120 g/L at 25 °C)[2]

Flash Point ~127 °C[2]

Occupational Exposure Limits
Not established. A risk assessment should be

conducted.

Operational Plan: Personal Protective Equipment
(PPE)
A systematic approach to the selection and use of PPE is critical to minimize exposure to

DHPMA. The following workflow outlines the necessary steps for ensuring laboratory safety.
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1. Hazard Assessment

2. PPE Selection

3. Handling Procedure

Assess Risks:
- Inhalation

- Skin/Eye Contact
- Accidental Spills

Engineering Controls:
Work in a chemical fume hood

Mitigate with

Select Appropriate PPE

Then

Eye Protection:
- Safety glasses with side shields

- Chemical splash goggles

Hand Protection:
- Nitrile or neoprene gloves

- Check manufacturer's compatibility data

Body Protection:
- Laboratory coat

- Closed-toe shoes

Respiratory Protection:
- Required if ventilation is inadequate

- Use NIOSH-approved respirator
Don PPE Correctly

Handle DHPMA in designated area

Doff and Dispose of PPE Correctly

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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